Cas no 865612-40-4 (4-methyl-N-(3-{7-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 4-methyl-N-(3-{7-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 865612-40-4
• MF: C₂₁H₁₉N₃O₂S
• MW: 377.459463357925
• CID: 6490437
• Update Time: 2025-06-08

4-methyl-N-(3-{7-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(3-{7-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide
• Benzenesulfonamide, 4-methyl-N-[3-(7-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-

• Inchi： 1S/C21H19N3O2S/c1-15-6-8-19(9-7-15)27(25,26)23-18-5-3-4-17(13-18)20-14-24-11-10-16(2)12-21(24)22-20/h3-14,23H,1-2H3
• InChI Key： BDKJXLZMTAIWCT-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=CN4C(=N3)C=C(C)C=C4)=C2)(=O)=O)=CC=C(C)C=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 7.42±0.10(Predicted)

Additional information on 4-methyl-N-(3-{7-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide

Comprehensive Analysis of 4-methyl-N-(3-{7-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 865612-40-4)

4-methyl-N-(3-{7-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 865612-40-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both imidazopyridine and benzene sulfonamide moieties in its structure makes it a promising candidate for drug development, particularly in targeting specific enzymes or receptors involved in disease pathways.

In recent years, the scientific community has shown increasing interest in imidazopyridine-based compounds due to their role in modulating key biological processes. Researchers are particularly intrigued by the potential of 4-methyl-N-(3-{7-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide to interact with protein kinases and G-protein-coupled receptors (GPCRs), which are critical targets in oncology and neurology. Its CAS No. 865612-40-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The compound's sulfonamide group is a key feature that enhances its binding affinity to biological targets. Sulfonamides are known for their ability to inhibit enzymes such as carbonic anhydrases and matrix metalloproteinases (MMPs), which are implicated in conditions like cancer and inflammatory diseases. This has led to speculation about the potential of 4-methyl-N-(3-{7-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide as a lead compound for developing novel small-molecule inhibitors.

Another area of interest is the compound's pharmacokinetic properties. Early-stage studies suggest that its lipophilicity and molecular weight may favor blood-brain barrier penetration, making it a candidate for central nervous system (CNS) drug development. This aligns with current trends in neuroscience research, where there is a high demand for compounds that can modulate neurotransmitter receptors or ion channels.

From a synthetic chemistry perspective, the preparation of 4-methyl-N-(3-{7-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide involves multi-step organic reactions, including Suzuki coupling and sulfonylation. These methods are well-documented in the literature, but optimization of yield and purity remains a focus for industrial-scale production. Researchers often search for synthetic protocols and analytical characterization data (e.g., NMR, HPLC) related to this compound.

In the context of drug repurposing, a hot topic in pharmaceutical research, CAS No. 865612-40-4 has been explored for alternative therapeutic uses beyond its initial scope. Computational tools like molecular docking and QSAR modeling have been employed to predict its interactions with non-canonical targets, opening doors for applications in rare diseases or antibiotic resistance.

Environmental and green chemistry considerations are also relevant. The compound's biodegradability and ecotoxicological profile are subjects of ongoing investigation, as regulatory agencies emphasize sustainable drug development. This aligns with the growing demand for eco-friendly pharmaceuticals among consumers and investors.

In summary, 4-methyl-N-(3-{7-methylimidazo1,2-apyridin-2-yl}phenyl)benzene-1-sulfonamide represents a versatile scaffold with broad potential in medicinal chemistry. Its CAS No. 865612-40-4 serves as a unique identifier for researchers navigating the complex landscape of small-molecule drug discovery. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to remain a focal point in precision medicine and targeted therapy innovations.